Cas no 1398331-84-4 ((4-(1-(Hydroxymethyl)Cyclobutyl)Phenyl)Boronic Acid Pinacol Ester)

(4-(1-(Hydroxymethyl)Cyclobutyl)Phenyl)Boronic Acid Pinacol Ester structure
1398331-84-4 structure
Product Name:(4-(1-(Hydroxymethyl)Cyclobutyl)Phenyl)Boronic Acid Pinacol Ester
CAS No:1398331-84-4
MF:C17H25BO3
MW:288.189605474472
MDL:MFCD28133812
CID:2102931
Update Time:2023-11-22

(4-(1-(Hydroxymethyl)Cyclobutyl)Phenyl)Boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • (1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclobutyl)methanol
    • (4-(1-(Hydroxymethyl)cyclobutyl)phenyl)boronic acid pinacol ester
    • (4-(1-(Hydroxymethyl)Cyclobutyl)Phenyl)Boronic Acid Pinacol Ester
    • MDL: MFCD28133812
    • Inchi: 1S/C17H25BO3/c1-15(2)16(3,4)21-18(20-15)14-8-6-13(7-9-14)17(12-19)10-5-11-17/h6-9,19H,5,10-12H2,1-4H3
    • InChI Key: QLCCMRZIQNQOHS-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(=CC=2)C2(CO)CCC2)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 366
  • Topological Polar Surface Area: 38.7

(4-(1-(Hydroxymethyl)Cyclobutyl)Phenyl)Boronic Acid Pinacol Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019125332-1g
(4-(1-(Hydroxymethyl)cyclobutyl)phenyl)boronic acid pinacol ester
1398331-84-4 95%
1g
927.00 USD 2021-06-16
TRC
H139830-2.5mg
(4-(1-(Hydroxymethyl)Cyclobutyl)Phenyl)Boronic Acid Pinacol Ester
1398331-84-4
2.5mg
$ 50.00 2022-06-04
TRC
H139830-5mg
(4-(1-(Hydroxymethyl)Cyclobutyl)Phenyl)Boronic Acid Pinacol Ester
1398331-84-4
5mg
$ 65.00 2022-06-04
TRC
H139830-25mg
(4-(1-(Hydroxymethyl)Cyclobutyl)Phenyl)Boronic Acid Pinacol Ester
1398331-84-4
25mg
$ 210.00 2022-06-04
abcr
AB450035-250 mg
(4-(1-(Hydroxymethyl)cyclobutyl)phenyl)boronic acid pinacol ester; .
1398331-84-4
250MG
€624.30 2023-07-18
Chemenu
CM208843-1g
(1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclobutyl)methanol
1398331-84-4 97%
1g
$1134 2023-03-07
abcr
AB450035-100mg
(4-(1-(Hydroxymethyl)cyclobutyl)phenyl)boronic acid pinacol ester; .
1398331-84-4
100mg
€340.30 2024-06-06
abcr
AB450035-250mg
(4-(1-(Hydroxymethyl)cyclobutyl)phenyl)boronic acid pinacol ester; .
1398331-84-4
250mg
€624.30 2024-06-06
abcr
AB450035-1g
(4-(1-(Hydroxymethyl)cyclobutyl)phenyl)boronic acid pinacol ester; .
1398331-84-4
1g
€1477.20 2024-06-06
abcr
AB450035-100 mg
(4-(1-(Hydroxymethyl)cyclobutyl)phenyl)boronic acid pinacol ester; .
1398331-84-4
100MG
€340.30 2023-07-18
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.